6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(3,5-dichlorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H8Cl2N2O2/c13-7-3-6(4-8(14)5-7)9-1-2-10(15)16-11(9)12(17)18/h1-5H,(H2,15,16)(H,17,18)
• InChI Key: WJZGWSLTTVQNQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1C2=CC(=CC(=C2)Cl)Cl)C(=O)O)N
• Molecular Formula: C12H8Cl2N2O2
• Molecular Weight: 283.11 g/mol

Description

6-Amino-3-(3,5-dichlorophenyl)picolinic acid (6-APA) is an important organic compound used in a variety of scientific research applications. It is an intermediate in the synthesis of a number of compounds, including drugs, antibiotics, and pesticides. 6-APA is also used in the synthesis of several pharmaceuticals and has been studied for its biochemical and physiological effects. In

Scientific Research Applications

6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% is used as a reagent in the synthesis of a variety of compounds, including drugs, antibiotics, and pesticides. It has been used in the synthesis of a number of pharmaceuticals, including penicillins, cephalosporins, and other antibiotics. In addition, 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% has been used in the synthesis of a variety of other compounds, including herbicides, fungicides, and insecticides.

Mechanism of Action

6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% acts as a nucleophile in organic synthesis reactions, allowing it to react with a variety of compounds. It can act as a nucleophile in the formation of carbon-carbon bonds, allowing it to be used in the synthesis of a variety of compounds. In addition, 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% can be used in the formation of carbon-heteroatom bonds, such as in the synthesis of amides, esters, and amines.
Biochemical and Physiological Effects
6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. In addition, 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to have a protective effect against oxidative stress in cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% in lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. In addition, 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% is stable and has a relatively low toxicity. However, it is important to note that 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% can be toxic if used in high concentrations and should be handled with care.

Future Directions

There are a number of future directions for research on 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95%. One potential area of research is the development of new synthetic methods for the synthesis of 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95%. In addition, further research could be done to explore the biochemical and physiological effects of 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95%, as well as its potential applications in the development of new drugs and other compounds. Finally, further research could be done to explore the potential of 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% as an anti-cancer agent.

Synthesis Methods

6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95% can be synthesized from 3,5-dichlorobenzoic acid and ammonia by a two-step reaction. First, 3,5-dichlorobenzoic acid is treated with ammonia in aqueous solution at elevated temperatures to form 3,5-dichloroaniline. This reaction is followed by the addition of aqueous hydrochloric acid to form 6-Amino-3-(3,5-dichlorophenyl)picolinic acid, 95%.